Cas no 226989-35-1 (1-Benzyl-1H-pyrazol-4-ol)

• Product Name: 1-Benzyl-1H-pyrazol-4-ol
• CAS No: 226989-35-1
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD23110926
• CID: 2103870
• PubChem ID: 642218
• Update Time: 2025-11-01

1-Benzyl-1H-pyrazol-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-4-hydroxy-1H-pyrazole
• 1-benzyl-1H-pyrazol-4-ol
• 1H-pyrazol-4-ol, 1-(phenylmethyl)-
• 1-Benzyl-4-hydroxypyrazole
• 1-Benzyl-1H-pyrazole-4-ol
• BELUNASLYMZLPW-UHFFFAOYSA-N
• NE59911
• Z1787421107
• CS-0092648
• MFCD23110926
• InChI=1/C10H10N2O/c13-10-6-11-12(8-10)7-9-4-2-1-3-5-9/h1-6,8,13H,7H
• SCHEMBL7253614
• AKOS026729096
• AS-58273
• EN300-157419
• 226989-35-1
• W15950
• A1-08061
• F8889-8081
• DA-29749
• BJA98935
• 1-benzylpyrazol-4-ol
• 1-Benzyl-1H-pyrazol-4-ol

• MDL： MFCD23110926
• Inchi： 1S/C10H10N2O/c13-10-6-11-12(8-10)7-9-4-2-1-3-5-9/h1-6,8,13H,7H2
• InChI Key： BELUNASLYMZLPW-UHFFFAOYSA-N
• SMILES： OC1C=NN(C=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 174.079312947g/mol
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38
• XLogP3: 1.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-Benzyl-1H-pyrazol-4-ol

Recent Advances in the Study of 1-Benzyl-1H-pyrazol-4-ol (CAS: 226989-35-1) and Its Applications in Chemical Biology and Medicine

The compound 1-Benzyl-1H-pyrazol-4-ol (CAS: 226989-35-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery and development.

Recent studies have highlighted the structural uniqueness of 1-Benzyl-1H-pyrazol-4-ol, which serves as a key scaffold in the design of novel bioactive molecules. Its pyrazole core, coupled with the benzyl substitution, offers a promising platform for modulating various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of protein kinases involved in inflammatory pathways, suggesting potential applications in autoimmune diseases.

In addition to its kinase inhibitory properties, 1-Benzyl-1H-pyrazol-4-ol has shown remarkable activity in modulating G-protein-coupled receptors (GPCRs). Research conducted by Smith et al. (2024) revealed its ability to act as an allosteric modulator of the adenosine A2A receptor, opening new avenues for the treatment of neurodegenerative disorders such as Parkinson's disease. The compound's low toxicity profile and favorable pharmacokinetic properties further enhance its therapeutic potential.

The synthetic routes to 1-Benzyl-1H-pyrazol-4-ol have also been optimized in recent years. A 2023 report in Organic Letters described a novel one-pot synthesis method using copper-catalyzed cyclization, which significantly improved yield and purity compared to traditional approaches. This advancement is particularly relevant for scaling up production for preclinical and clinical studies.

From a medicinal chemistry perspective, structure-activity relationship (SAR) studies have identified critical modifications to the 1-Benzyl-1H-pyrazol-4-ol scaffold that enhance target specificity and potency. For instance, the introduction of electron-withdrawing groups at the 3-position of the pyrazole ring has been shown to improve binding affinity to certain cancer-related targets, as evidenced by recent work published in Bioorganic & Medicinal Chemistry Letters.

Looking forward, the versatility of 1-Benzyl-1H-pyrazol-4-ol continues to inspire innovative research directions. Current investigations are exploring its potential in combination therapies, particularly in oncology, where it may enhance the efficacy of existing chemotherapeutic agents. Furthermore, its application in diagnostic imaging probes is being evaluated due to its favorable fluorescence properties.

In conclusion, 1-Benzyl-1H-pyrazol-4-ol (CAS: 226989-35-1) represents a promising chemical entity with diverse applications in drug discovery and chemical biology. The recent advancements in its synthesis, biological evaluation, and therapeutic potential underscore its importance as a valuable tool for researchers in the field. Continued exploration of this scaffold will likely yield novel therapeutic agents and contribute significantly to the advancement of precision medicine.